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Compound of Interest

Compound Name: Boc-Tyr(tBu)-OH

Cat. No.: B558189 Get Quote

For researchers, scientists, and professionals in drug development, the precise

characterization of raw materials is paramount. This guide provides a detailed comparison of

the mass spectrometry profiles of Boc-Tyr(tBu)-OH and two common alternatives, Fmoc-

Tyr(tBu)-OH and Boc-Tyr(Bzl)-OH, offering valuable insights for quality control and synthetic

monitoring.

The accurate mass and fragmentation pattern of protected amino acids are critical parameters

that confirm their identity and purity. Electrospray ionization mass spectrometry (ESI-MS) is a

powerful tool for this purpose, providing a detailed fingerprint of the molecule. This guide delves

into the expected mass spectrometry data for Boc-Tyr(tBu)-OH and compares it with that of

Fmoc-Tyr(tBu)-OH and Boc-Tyr(Bzl)-OH, complete with experimental protocols and a visual

representation of the fragmentation pathway.

Comparative Analysis of Mass Spectrometry Data
The following table summarizes the key mass spectrometry data for Boc-Tyr(tBu)-OH and its

alternatives. The data highlights the differences in their molecular weights and the

characteristic fragment ions observed upon collision-induced dissociation (CID).
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Compound
Molecular
Formula

Calculated
Monoisotopic
Mass (Da)

[M+H]⁺ (m/z)
Key Fragment
Ions (m/z)

Boc-Tyr(tBu)-OH C₁₈H₂₇NO₅ 337.1889 338.1962

282.1492,

238.1598,

224.1441,

182.0812

Fmoc-Tyr(tBu)-

OH
C₂₈H₂₉NO₅ 459.2046 460.2119

404.1645,

222.0965,

179.0856

Boc-Tyr(Bzl)-OH C₂₁H₂₅NO₅ 371.1733 372.1806

316.1332,

272.1438,

258.1281,

182.0812

Deciphering the Fragmentation Fingerprint of Boc-
Tyr(tBu)-OH
The fragmentation of Boc-Tyr(tBu)-OH in a mass spectrometer provides a unique structural

signature. The primary fragmentation pathway involves the neutral loss of isobutylene (C₄H₈)

from both the Boc and the tert-butyl protecting groups, followed by the loss of carbon dioxide

(CO₂).

Boc-Tyr(tBu)-OH
[M+H]⁺

m/z = 338.2

Loss of C₄H₈

(from tBu group)
[M+H-56]⁺

m/z = 282.1

- C₄H₈

Loss of C₄H₈

(from Boc group)
[M+H-56-56]⁺
m/z = 226.1

- C₄H₈
Loss of CO₂

[M+H-56-56-44]⁺
m/z = 182.1

- CO₂
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Fragmentation pathway of Boc-Tyr(tBu)-OH.
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Sample Preparation:

A stock solution of each protected amino acid (Boc-Tyr(tBu)-OH, Fmoc-Tyr(tBu)-OH, and Boc-

Tyr(Bzl)-OH) was prepared at a concentration of 1 mg/mL in methanol. For analysis, the stock

solutions were diluted to 10 µg/mL with a 50:50 mixture of acetonitrile and water containing

0.1% formic acid.

Mass Spectrometry Analysis:

The analysis was performed using a high-resolution mass spectrometer equipped with an

electrospray ionization (ESI) source operating in positive ion mode. The diluted samples were

introduced into the mass spectrometer via direct infusion at a flow rate of 5 µL/min.

Ion Source Parameters:

Capillary Voltage: 3.5 kV

Cone Voltage: 30 V

Source Temperature: 120 °C

Desolvation Temperature: 350 °C

Cone Gas Flow: 50 L/hr

Desolvation Gas Flow: 600 L/hr

MS Scan Parameters:

Scan Range: m/z 50 - 1000

Scan Time: 1 second

MS/MS Fragmentation:

Collision Gas: Argon
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Collision Energy: Ramped from 10 to 40 eV to generate a representative fragmentation

pattern.

This comprehensive guide provides a foundational understanding of the mass spectrometric

behavior of Boc-Tyr(tBu)-OH and its common alternatives. The provided data and protocols

can be readily adapted by researchers for in-house verification and characterization, ensuring

the quality and integrity of these critical reagents in the drug development pipeline.

To cite this document: BenchChem. [Mass Spectrometry Unveiled: A Comparative Guide to
Protected Tyrosine Derivatives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558189#mass-spectrometry-characterization-of-boc-
tyr-tbu-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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